Acetyl dipeptide-1 cetyl ester

Specification

• CAS No.: 196604-48-5
• Molecular Formula: C33H57N5O5
• Molecular Weight: 603.8 g/mol
• IUPAC Name: hexadecyl (2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoate
• Standard InChI: InChI=1S/C33H57N5O5/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24-43-32(42)29(18-17-23-36-33(34)35)38-31(41)30(37-26(2)39)25-27-19-21-28(40)22-20-27/h19-22,29-30,40H,3-18,23-25H2,1-2H3,(H,37,39)(H,38,41)(H4,34,35,36)/t29-,30-/m0/s1
• Standard InChI Key: JFHZXDZUXGBFAQ-KYJUHHDHSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCOC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)C
• Canonical SMILES: CCCCCCCCCCCCCCCCOC(=O)C(CCCN=C(N)N)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C

Introduction

Chemical Structure and Properties

Acetyl dipeptide-1 cetyl ester possesses a specific molecular structure that contributes to its effectiveness in dermatological applications. The compound features:

• Chemical sequence: Ac-Tyr-Arg-O-hexadecyl ester

• CAS Number: 196604-48-5

• Classification: Lipopeptide (molecule consisting of a lipid connected to a peptide)

• Composition: Derived from acetic acid and cetyl alcohol with arginine and tyrosine

This specific molecular configuration allows the compound to penetrate the outermost layer of the skin (stratum corneum) and be retained within the epidermis and dermis, where it can deliver its therapeutic effects. The hexadecyl (cetyl) ester component enhances the compound's lipophilicity, improving its ability to cross the skin barrier and interact with cellular targets.

Mechanisms of Action

Acetyl dipeptide-1 cetyl ester operates through several biological pathways to produce its effects on skin physiology:

Neuropeptide Modulation

The compound promotes pro-opiomelanocortin (POMC) expression, which facilitates the release of the opioid met-enkephalin while simultaneously reducing the release of calcitonin gene-related peptide (CGRP). This modulation is significant because CGRP activates transient receptor potential vanilloid type 1 (TRPV1) receptors in cutaneous nerve fibers and keratinocytes, typically initiating inflammatory responses. By reducing CGRP activity, acetyl dipeptide-1 cetyl ester effectively disrupts this neurogenic inflammation pathway.

Anti-inflammatory Signaling

Research demonstrates that acetyl dipeptide-1 cetyl ester significantly reduces prostaglandin E2 (PGE2) secretion and decreases nuclear factor κB (NFκB) signaling. Both mechanisms are strongly associated with neurogenic inflammation in sensitive skin, with their inhibition resulting in reduced inflammatory responses and painful sensations.

Skin Barrier Function Enhancement

Khmaladze et al. demonstrated that acetyl dipeptide-1 cetyl ester significantly upregulates the expression of several critical skin barrier components:

• Aquaporin 3 (AQP3)

• Filaggrin (FLG)

• Caspase 14

• Keratin 10

This gene expression profile contributes to improved epidermal barrier function, strengthening the skin's natural protective capabilities.

Cellular Anti-Senescence Effects

Recent research indicates that acetyl dipeptide-1 cetyl ester possesses antioxidant and antiglycation properties. Additionally, it appears to activate autophagy pathways to achieve anti-senescence effects. In UVA-induced photoaging models using primary rat dermal fibroblasts, the compound demonstrated the ability to:

• Reduce UVA-induced cell damage

• Regulate abnormal mRNA expression levels

• Alleviate abnormal protein levels of p16, p21, p53, Col1, LC3B, and p62

Skin Benefits and Applications

Anti-Inflammatory and Skin Comfort Properties

Acetyl dipeptide-1 cetyl ester effectively reduces neurogenic inflammation and uncomfortable sensations in sensitive skin. It can inhibit inflammatory processes while decreasing irritation resulting from heat exposure, chemical stressors, or mechanical stimulation. This makes it particularly valuable for sensitive skin formulations, where it helps reduce stinging, burning, and discomfort.

Anti-Aging Effects

Beyond its benefits for sensitive skin, acetyl dipeptide-1 cetyl ester demonstrates significant anti-aging properties:

• Stimulates elastin production to improve skin firmness and elasticity

• Helps prevent skin sagging through gravitational resistance

• Reduces formation of expression lines and wrinkles by relieving skin tension

• Promotes fibrillin production, improving the structural architecture of elastin within skin cells

• Demonstrates antioxidant and antiglycation effects that combat aging processes

Skin Barrier Enhancement

Through its ability to upregulate expression of proteins essential to skin barrier function (AQP3, filaggrin, caspase 14, and keratin 10), acetyl dipeptide-1 cetyl ester strengthens the epidermal barrier. This enhancement of barrier function can improve skin hydration, reduce transepidermal water loss, and increase resistance to environmental stressors.

Research Findings and Clinical Evidence

Multiple clinical and laboratory studies have demonstrated the efficacy of acetyl dipeptide-1 cetyl ester in various dermatological applications. Table 1 summarizes key research findings:

Study Type	Parameters Measured	Results
Clinical trial (women aged 54-75)	Skin firmness	Increased by >28% after 8 weeks
Clinical trial (women aged 54-75)	Skin density	Increased by >34% after 8 weeks
Clinical trial	Jawline contour	Improved by 35% in 4 weeks
Double-blind study (n=18)	Comfort after mechanical aggression	Greater comfort in treated hand vs. control
Sensory study (n=21)	Heat perception	Significantly reduced perception of hot, very hot, and painful sensations
In vitro study	PGE2 secretion and NFκB signaling	Significant reduction
UVA photoaging model (rat fibroblasts)	Cell damage markers	Reduced abnormal protein levels of p16, p21, p53, Col1, LC3B, and p62

A notable clinical evaluation involved the application of a cream containing 3% acetyl dipeptide-1 cetyl ester to assess its impact on thermal perception. Twenty-one volunteers participated in a study measuring their ability to discriminate between four distinct levels of heat: warm, hot, very hot, and painful. The results demonstrated that heat perception was reduced very significantly for temperatures providing hot, very hot, and painful sensations.

Additionally, a research study using a photoaging model on primary rat dermal fibroblasts exposed to repeated UVA irradiation demonstrated that acetyl dipeptide-1 cetyl ester could alleviate cellular damage and regulate expression of senescence-related genes.

Brand	Product Name	Product Type	Additional Key Ingredients	Target Benefits
La Roche-Posay	10% Pure Vitamin C Serum	Serum	BHA, hyaluronic acid, vitamin C, vitamin E	Anti-aging, dry skin, brightening, pore reduction
Paula's Choice	1% Retinol Treatment	Facial treatment	Ceramides, hyaluronic acid, retinoid, vitamin C	Anti-aging, texture improvement, dark spots
Olehenriksen	Strength Trainer Peptide Boost Moisturizer	Moisturizer	Ceramides, hyaluronic acid, niacinamide, vitamin E	Anti-aging, hydration, brightening
Kiehl's	Micro-Dose Anti-Aging Retinol Serum	Serum	Retinol	Anti-aging

In research applications, acetyl dipeptide-1 cetyl ester has been incorporated into nanostructured lipid carrier-based hydrogels for improved delivery and efficacy. For example, one study described the development of acetyl dipeptide-1 cetyl ester-modified nanostructured lipid carriers as potential carriers for the topical delivery of curcumin. These carriers combined the advantages of nanoparticles with acetyl dipeptide-1 cetyl ester to exert a localizing effect in skin with retention of the active ingredient in epidermis and dermis layers, resulting in higher therapeutic efficacy against local skin inflammation.